1-Methyl-3-(1-methyl-2-propynyl)-2-imidazolidinone

• Molecular Formula: C8H12N2O
• Molecular Weight: 152.19 g/mol
• IUPAC Name: 1-but-3-yn-2-yl-3-methylimidazolidin-2-one
• InChI: InChI=1S/C8H12N2O/c1-4-7(2)10-6-5-9(3)8(10)11/h1,7H,5-6H2,2-3H3
• InChI Key: QTOLRPXOLMYELU-UHFFFAOYSA-N
• Canonical SMILES: CC(C#C)N1CCN(C1=O)C

Description

1-Methyl-3-(1-methyl-2-propynyl)-2-imidazolidinone is a useful research compound. Its molecular formula is C8H12N2O and its molecular weight is 152.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (1.2 g of 50% in oil) was added at 0° C. to a stirred solution of 1-(1-methyl-2-propynyl)-2-imidazolidinone (2.1 g) in dry THF (50 mL). After 15 min methyl iodide (3.0 mL) was added and the solution was stirred for an additional 30 min. Acetic acid (0.6 mL) and methanol (3 mL) were added and the solvent was removed under reduced pressure and the residual oil was partitioned between ethyl acetate and sodium hydroxide (10 mL of 2N). The ethyl acetate was removed and the crude product was chromatographed on silica gel to give 2.5 g of 1-methyl-3-(1-methyl-2-propynyl)-2-imidazolidinone as an oil.